Cas no 959240-72-3 (4-Bromo-2-methoxypyrimidine)

• Product Name: 4-Bromo-2-methoxypyrimidine
• CAS No: 959240-72-3
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD09879097
• CID: 838792
• PubChem ID: 44119193
• Update Time: 2025-07-18

4-Bromo-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxypyrimidine
• 4-Bromo-2-methoxy-pyrimidine
• 4-Bromo-2-methoxy-1,3-diazine
• 2-methoxy bromopyrimidine
• PVSARKGLAVSMNA-UHFFFAOYSA-N
• FCH836790
• OR30540
• AB54361
• AB0027894
• ST1141013
• AX8159284
• AM20120381
• W9793
• 4-Bromo-2-methoxypyrimidine (ACI)
• EN300-140008
• SCHEMBL418747
• J-514669
• DA-40108
• SY033688
• AKOS006281018
• CS-0019378
• 959240-72-3
• FS-3081
• DTXSID10657089
• MFCD09879097

• MDL： MFCD09879097
• Inchi： 1S/C5H5BrN2O/c1-9-5-7-3-2-4(6)8-5/h2-3H,1H3
• InChI Key： PVSARKGLAVSMNA-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(OC)N=1

Computed Properties

• Exact Mass: 187.95853g/mol
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 1.5

Experimental Properties

• Density: 1.628
• Boiling Point: 260 ºC
• Flash Point: 111 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Bromo-2-methoxypyrimidine

Introduction to 4-Bromo-2-methoxypyrimidine (CAS No. 959240-72-3)

4-Bromo-2-methoxypyrimidine, with the chemical formula C₅H₅BrN₂O, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that plays a crucial role in the development of various biologically active molecules. The presence of both bromine and methoxy substituents on the pyrimidine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The CAS No. 959240-72-3 uniquely identifies this compound in scientific literature and industrial applications, ensuring precise referencing and handling. Pyrimidine derivatives are widely studied due to their resemblance to nucleic acid bases, which are fundamental components of DNA and RNA. This structural similarity makes pyrimidine-based compounds highly relevant in medicinal chemistry, particularly in the design of inhibitors and analogs targeting biological pathways.

In recent years, 4-Bromo-2-methoxypyrimidine has garnered attention for its utility in synthesizing kinase inhibitors, which are critical in cancer therapy. The bromine atom at the 4-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

One of the most notable applications of 4-Bromo-2-methoxypyrimidine is in the development of antiviral agents. The methoxy group at the 2-position influences electronic properties, affecting binding interactions with viral enzymes. Researchers have leveraged this compound to create novel inhibitors targeting RNA-dependent RNA polymerases in viruses like influenza and hepatitis C. The bromine substituent further allows for derivatization into more potent and selective antiviral molecules.

The agrochemical sector also benefits from 4-Bromo-2-methoxypyrimidine, where it serves as a precursor in synthesizing herbicides and fungicides. Pyrimidine-based agrochemicals are valued for their efficacy against a broad spectrum of pests and pathogens while maintaining environmental safety profiles. The versatility of 4-Bromo-2-methoxypyrimidine in these applications underscores its importance as a synthetic intermediate.

Advances in computational chemistry have further enhanced the utility of 4-Bromo-2-methoxypyrimidine. Molecular modeling studies predict its interactions with biological targets, aiding in rational drug design. These studies often highlight the importance of substituent effects, such as those introduced by the bromine and methoxy groups, in optimizing pharmacokinetic properties like solubility and metabolic stability.

The synthesis of 4-Bromo-2-methoxypyrimidine typically involves multi-step processes starting from readily available pyrimidine precursors. Recent methodologies have focused on improving yields and reducing byproducts through catalytic approaches or green chemistry principles. Such innovations align with global efforts to sustainable chemical manufacturing while maintaining high purity standards required for pharmaceutical applications.

In conclusion, 4-Bromo-2-methoxypyrimidine (CAS No. 959240-72-3) is a versatile compound with far-reaching implications in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse synthetic pathways, making it indispensable in modern drug discovery and industrial applications. As research continues to uncover new biological targets and synthetic strategies, the significance of this compound is expected to grow further.